Cas no 868591-88-2 (2-Thiazolecarboxylicacid, 4-[4-(1-methylethyl)phenyl]-)

• Product Name: 2-Thiazolecarboxylicacid, 4-[4-(1-methylethyl)phenyl]-
• CAS No: 868591-88-2
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 718968
• Update Time: 2024-01-31

2-Thiazolecarboxylicacid, 4-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid, 4-[4-(1-methylethyl)phenyl]-
• 4-(4-isopropylphenyl)thiazole-2-carboxylic acid
• 4-(4-propan-2-ylphenyl)-1,3-thiazole-2-carboxylic acid
• 2-Thiazolecarboxylic acid,4-[4-(1-methylethyl)phenyl]-
• 4-(4-isopropylphenyl)thiazole-2-Carbocylic acid
• 4-[4-(1-methylethyl)phenyl]-2-Thiazolecarboxylicacid

• Inchi： 1S/C13H13NO2S/c1-8(2)9-3-5-10(6-4-9)11-7-17-12(14-11)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： IFTCAWBJYGEYLY-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C(C)C)C=C2)N=C1C(O)=O

Computed Properties

• Exact Mass: 247.067
• Monoisotopic Mass: 247.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2